Cas no 1263180-85-3 (2,2-Difluoromorpholine)

2,2-Difluoromorpholine is a fluorinated heterocyclic compound characterized by the presence of two fluorine atoms at the 2-position of the morpholine ring. This structural modification enhances its reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing effect of the fluorine atoms influences the compound's physicochemical properties, including increased lipophilicity and metabolic resistance. Its unique reactivity profile allows for selective functionalization, facilitating the development of novel bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases. Its applications include use in cross-coupling reactions and as a building block for fluorinated analogs in medicinal chemistry.

2,2-Difluoromorpholine structure

Product Name:2,2-Difluoromorpholine

CAS No:1263180-85-3

MF:C₄H₇F₂NO

MW:123.101288080215

MDL:MFCD18791647

CID:4692137

PubChem ID:119056917

Update Time:2025-06-10

2,2-Difluoromorpholine Chemical and Physical Properties

Names and Identifiers

- 2,2-Difluoromorpholine
- FCH995738
- MDL： MFCD18791647
- Inchi： 1S/C4H7F2NO/c5-4(6)3-7-1-2-8-4/h7H,1-3H2
- InChI Key： ZERXODVGLXYBTH-UHFFFAOYSA-N
- SMILES： FC1(CNCCO1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.1
Topological Polar Surface Area: 21.3

2,2-Difluoromorpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY253099-1g	2,2-Difluoromorpholine	1263180-85-3	≥95%	1g	¥11500.0	2023-09-15
Enamine	EN300-121856-100mg	2,2-difluoromorpholine	1263180-85-3		100mg	$1078.0	2022-02-28
Enamine	EN300-121856-250mg	2,2-difluoromorpholine	1263180-85-3		250mg	$1233.0	2022-02-28
Enamine	EN300-121856-500mg	2,2-difluoromorpholine	1263180-85-3		500mg	$1386.0	2022-02-28
Enamine	EN300-121856-1000mg	2,2-difluoromorpholine	1263180-85-3		1g	$1540.0	2022-02-28
Enamine	EN300-121856-2500mg	2,2-difluoromorpholine	1263180-85-3		2500mg	$3223.0	2022-02-28
Enamine	EN300-121856-5000mg	2,2-difluoromorpholine	1263180-85-3		5g	$6360.0	2022-02-28
Enamine	EN300-121856-10000mg	2,2-difluoromorpholine	1263180-85-3		10g	$12403.0	2022-02-28
eNovation Chemicals LLC	D779608-1g	2,2-Difluoromorpholine	1263180-85-3	95%	1g	$1540	2024-07-20
Enamine	EN300-121856-0.05g	2,2-difluoromorpholine	1263180-85-3		0.05g	$412.0	2023-06-08